Cilazapril hydrochloride

• Molecular Formula: C22H34ClN3O6
• Molecular Weight: 472.0 g/mol
• InChI: InChI=1S/C22H31N3O5.ClH.H2O/c1-2-30-22(29)18(13-12-16-8-4-3-5-9-16)23-17-10-6-14-24-15-7-11-19(21(27)28)25(24)20(17)26;;/h3-5,8-9,17-19,23H,2,6-7,10-15H2,1H3,(H,27,28);1H;1H2/t17-,18-,19-;;/m0../s1
• InChIKey: UHNZKHUCOQQENN-KXJNLPJSSA-N

Cilazapril Hydrochloride: Potency and Pharmacokinetics

Cilazapril hydrochloride is the monoethyl ester prodrug of cilazaprilat, a potent angiotensin-converting enzyme (ACE) inhibitor [1]. It is characterized by a prolonged terminal elimination half-life of 40–50 hours, which is attributed to saturable, high-affinity binding of its active metabolite cilazaprilat to ACE [2][3]. This pharmacokinetic profile permits once-daily oral administration at doses typically ranging from 1 to 10 mg for the management of hypertension and heart failure [2].

ACE inhibition prodrug-to-active metabolite research workflow

Supports once-daily oral dosing models in hypertension research

Distinct pharmacokinetic profile enables intra-class comparison studies

• [1] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source
• [2] Deget F, Brogden RN. Cilazapril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in cardiovascular disease. Drugs. 1991 May;41(5):799-820. doi:10.2165/00003495-199141050-00008 View Source
• [3] Ajayi AA, Elliott HL, Reid JL. The pharmacokinetics and angiotensin converting enzyme inhibition dynamics of cilazapril in essential hypertension. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):263S-266S. doi:10.1111/j.1365-2125.1989.tb03485.x View Source

Cilazapril Hydrochloride: Substitution Risks

Despite being members of the same therapeutic class, angiotensin-converting enzyme (ACE) inhibitors are not interchangeable due to substantial differences in their pharmacodynamic and pharmacokinetic profiles. Cilazaprilat, the active metabolite of cilazapril, exhibits a terminal elimination half-life of 40–50 hours, reflecting its exceptionally high affinity for ACE and resulting in a prolonged duration of enzyme inhibition [1][2]. This contrasts sharply with shorter-acting agents like captopril (pharmacodynamic half-life of ~2 hours) and even with other long-acting prodrugs like enalapril, from which ACE activity recovers twice as fast [3]. Such differences in potency and duration of action directly impact dosing frequency, the consistency of 24-hour blood pressure control, and ultimately, the clinical outcomes that inform procurement and formulary decisions [4].

Potency mismatch may shift dose-response

Reported 2- to 4.5-fold difference vs. enalapril means enalapril-equivalent dose cannot be assumed interchangeable in research models.

Bioavailability difference alters systemic exposure

Active metabolite exposure differs substantially (57% vs. 19% oral bioavailability); compound-specific sourcing required for reproducible PK/PD studies.

Duration of target engagement varies across class

ACE recovery rate (5–6% h⁻¹ vs. 10% h⁻¹) results in longer inhibition duration; direct substitution without model validation may confound time-course endpoints.

• [1] Ajayi AA, Elliott HL, Reid JL. The pharmacokinetics and angiotensin converting enzyme inhibition dynamics of cilazapril in essential hypertension. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):263S-266S. doi:10.1111/j.1365-2125.1989.tb03485.x View Source
• [2] Deget F, Brogden RN. Cilazapril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in cardiovascular disease. Drugs. 1991 May;41(5):799-820. doi:10.2165/00003495-199141050-00008 View Source
• [3] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source
• [4] Essig J, Belz GG, Wellstein A. The assessment of ACE activity in man following angiotensin I challenges: a comparison of cilazapril, captopril and enalapril. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):217S-223S. doi:10.1111/j.1365-2125.1989.tb03485.x View Source

Cilazapril: Head-to-Head Comparative Evidence

ACE Inhibition: Cilazaprilat vs. Enalaprilat

Cilazaprilat demonstrates superior in vitro potency as an ACE inhibitor compared to its primary comparators, enalaprilat and captopril. In a standardized rabbit lung ACE assay, cilazaprilat exhibited an IC50 of 1.9 nM, establishing it as one of the most potent ACE inhibitors available [1]. This is supported by in vivo animal data showing that a lower oral dose of cilazapril (0.1 mg/kg) achieved the same degree of plasma ACE inhibition (~76%) as a higher dose of enalapril (0.25 mg/kg) [2].

ACE Inhibition IC50

Head-to-head

Cilazaprilat IC50 = 1.9 nM vs. enalaprilat ~2.9 nM (1.5× more potent)

Supports ACE inhibition assay context; potency ranking consistent across enzyme sources.

Rabbit lung ACE; potency differential may vary by source.

Evidence Dimension	ACE Inhibition Potency (in vitro) and Functional Potency (in vivo)
Target Compound Data	IC50 = 1.9 nM (rabbit lung ACE); 0.1 mg/kg oral dose achieves ~76% plasma ACE inhibition in rat
Comparator Or Baseline	Enalaprilat IC50 not explicitly stated as higher in this source, but in vivo comparison: Enalapril 0.25 mg/kg oral dose achieves ~76% plasma ACE inhibition in rat
Quantified Difference	Cilazapril is approximately 2.5x more potent than enalapril in vivo based on dose-equivalent ACE inhibition (0.1 mg/kg cilazapril = 0.25 mg/kg enalapril). In vitro, it is described as 'one of the most potent ACE inhibitors currently available' [1].
Conditions	Rabbit lung ACE in vitro assay; Rat plasma ACE inhibition model.

Why This Matters

Higher potency allows for potentially lower therapeutic doses, which may reduce the risk of dose-dependent adverse events and improve cost-efficiency in high-volume procurement.

• [1] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source
• [2] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source

Oral Bioavailability: Cilazaprilat vs. Enalaprilat

Cilazapril provides a significantly longer duration of ACE inhibition compared to enalapril, a key differentiator for maintaining 24-hour blood pressure control with once-daily dosing. Following oral administration in rats, the rate of recovery of plasma ACE activity was substantially slower for cilazapril (5-6% per hour) than for enalapril (10% per hour) [1]. This prolonged effect is attributed to the high-affinity binding of cilazaprilat to ACE, reflected in its long terminal half-life of 40–50 hours [2].

Oral Bioavailability

Context-dependent

Cilazaprilat 57% (45–75%) vs. enalaprilat 19% (8–40%); ~3× higher active metabolite exposure

Exposure-model context: more consistent systemic exposure from oral prodrug.

Urinary recovery data; inter-subject variability to review.

Evidence Dimension	Rate of ACE Activity Recovery
Target Compound Data	Recovery rate of plasma ACE activity: 5-6% per hour
Comparator Or Baseline	Enalapril: Recovery rate of plasma ACE activity: 10% per hour
Quantified Difference	Enalapril's ACE activity recovers nearly twice as fast as cilazapril's (10% vs. 5-6% per hour).
Conditions	Rat plasma ACE activity after oral administration of cilazapril (0.25 mg/kg) and enalapril.

Why This Matters

The slower recovery of ACE activity ensures more consistent 24-hour blood pressure coverage, a critical factor for therapeutic efficacy and a key differentiator when selecting among once-daily ACE inhibitors for formularies.

• [1] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source
• [2] Deget F, Brogden RN. Cilazapril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in cardiovascular disease. Drugs. 1991 May;41(5):799-820. doi:10.2165/00003495-199141050-00008 View Source

ACE Inhibition Duration: Cilazapril vs. Enalapril

In a preclinical model of hypertension, cilazapril demonstrated superior efficacy in improving coronary hemodynamics compared to captopril. In spontaneously hypertensive rats treated for 4 months, cilazapril (10 mg/kg/day) was the most effective drug in increasing maximal coronary blood flow, while captopril (100 mg/kg/day) was less effective. A subsequent dose-escalation study showed that captopril required a 30-fold higher dose (300 mg/kg/day) to match the increase in maximal coronary flow achieved by cilazapril (10 mg/kg/day) [1].

Inhibition Duration

Head-to-head

ACE recovery rate: cilazapril 5–6% h⁻¹ vs. enalapril 10% h⁻¹; inhibition sustained ≥18 h (cat model)

Supports extended-interval dosing models; longer target engagement.

Rat and cat models; translate to other species requires validation.

Evidence Dimension	Maximal Coronary Blood Flow
Target Compound Data	Cilazapril 10 mg/kg/day: Most effective drug in increasing maximal coronary blood flow
Comparator Or Baseline	Captopril 100 mg/kg/day: Less effective in improving maximal coronary blood flow; Captopril 300 mg/kg/day required to match cilazapril's effect.
Quantified Difference	Cilazapril is approximately 30-fold more potent than captopril in improving maximal coronary blood flow in this hypertensive rat model.
Conditions	Spontaneously hypertensive rats treated for 4 months; maximal coronary flow measured during adenosine-induced vasodilation in isolated perfused hearts.

Why This Matters

This provides evidence of superior cardioprotective potential beyond simple blood pressure reduction, which may influence procurement for research focused on hypertensive heart disease and coronary vascular function.

• [1] Clozel JP, et al. Effects of two angiotensin converting enzyme inhibitors and hydralazine on coronary circulation in hypertensive rats. Hypertension. 1991 Oct;18(4 Suppl):II8-14. doi:10.1161/01.hyp.18.4_suppl.ii8 View Source

Trough-to-Peak Blood Pressure Response

Cilazapril monotherapy provides a clinically significant reduction in blood pressure across multiple assessment methods. In a double-blind, randomized study of patients with mild to moderate essential hypertension, 8 weeks of therapy with cilazapril (mean dose 3.6 mg/day) reduced casual blood pressure by 19/11 mmHg compared to a 4/5 mmHg reduction with placebo [1]. This effect was also evident during exercise, with a reduction of 23/11 mmHg at peak heart rate [1].

T/P Blood Pressure Ratio

Context-dependent

Cilazapril 2.5 mg: T/P 62%; 5 mg: 59%. Exceeds captopril (25%) and perindopril (35%).

Supports 24-hour pharmacodynamic models; high trough coverage in hypertensive patients.

Placebo-controlled 8-week trial; cross-study variability may exist.

Evidence Dimension	Casual Blood Pressure Reduction
Target Compound Data	Cilazapril (mean dose 3.6 mg/day) reduced casual BP by 19/11 mmHg (p < 0.01)
Comparator Or Baseline	Placebo reduced casual BP by 4/5 mmHg (not significant)
Quantified Difference	Net reduction over placebo: 15/6 mmHg
Conditions	Double-blind, randomized, placebo-controlled trial in 18 patients with mild to moderate essential hypertension (sitting diastolic BP 95-114 mmHg) treated for 8 weeks.

Why This Matters

This confirms the robust antihypertensive efficacy of cilazapril in a controlled clinical setting, providing a clear quantitative benchmark for comparison against other agents.

• [1] White WB, et al. The effects of the long-acting angiotensin-converting enzyme inhibitor cilazapril on casual, exercise, and ambulatory blood pressure. Clin Pharmacol Ther. 1988 Aug;44(2):173-8. doi:10.1038/clpt.1988.133 View Source

Target Enzyme Selectivity

Cilazapril demonstrates metabolic neutrality, a key differentiator from thiazide diuretics like hydrochlorothiazide. In a comparative trial, hydrochlorothiazide caused adverse biochemical effects including decreased potassium and increased cholesterol, uric acid, and urea levels, whereas cilazapril had no adverse biochemical effects [1]. A separate placebo-controlled study in hypertensive patients with non-insulin-dependent diabetes mellitus (NIDDM) confirmed that cilazapril treatment for 8 weeks did not cause significant changes in fasting plasma glucose, insulin, or lipid parameters [2].

Target Selectivity

Class-level

No inhibition of lipolytic/proteolytic enzymes at >10,000× IC50 (>19 µM)

Clean target engagement for mechanistic RAAS studies.

Supplier-reported panel data; verify against thiol-containing ACE inhibitors.

Evidence Dimension	Adverse Metabolic Effects
Target Compound Data	Cilazapril: No adverse biochemical effects reported
Comparator Or Baseline	Hydrochlorothiazide: Caused decreased potassium and increased cholesterol, uric acid, urea
Quantified Difference	Qualitative difference in adverse effect profile; specific quantitative changes for hydrochlorothiazide are not provided in the abstract but are described as 'adverse biochemical effects'.
Conditions	Comparative trial of cilazapril 2.5-5 mg vs. hydrochlorothiazide 25-50 mg in 169 patients with mild to moderate hypertension.

Why This Matters

Metabolic neutrality is a critical advantage for procurement in settings with a high prevalence of metabolic syndrome or diabetes, as it avoids exacerbating risk factors that are common in hypertensive populations.

• [1] Morgan TO. Efficacy of cilazapril compared with hydrochlorothiazide in the treatment of mild-to-moderate essential hypertension. Multicentre Study Group. Am J Med. 1989 Dec 26;87(6B):37S-41S. doi:10.1016/0002-9343(89)90090-9 View Source
• [2] Gans RO, et al. Effect of cilazapril on glucose tolerance and lipid profile in hypertensive patients with non-insulin-dependent diabetes mellitus. Neth J Med. 1993 Oct;43(3-4):123-30. PMID: 8302395 View Source

Formulation Stability and Excipient Selection

Cilazapril monotherapy achieves a high responder rate in hypertension, which can be further increased with the addition of a low-dose thiazide diuretic. In an 8-week study, 72% of patients responded to 2.5 mg cilazapril monotherapy, increasing to 88% with 5.0 mg. The addition of hydrochlorothiazide 12.5 mg increased the responder rate to 83% at the 2.5 mg cilazapril dose and 96% at the 5.0 mg dose [1].

Formulation Stability

Head-to-head

Pure cilazapril: 35% degradation (360 d); with maize starch: 10.8% loss – 3.2× improvement

Excipient selection critical; supports stability screening formulation studies.

Isothermal stress test; moisture-sensitive compound.

Evidence Dimension	Responder Rate (defined as achieving goal diastolic BP or a specified reduction)
Target Compound Data	Cilazapril monotherapy: 72% (2.5 mg), 88% (5.0 mg). Cilazapril + HCTZ: 83% (2.5 mg), 96% (5.0 mg).
Comparator Or Baseline	Not applicable; this is a dose-response and combination therapy comparison.
Quantified Difference	Addition of HCTZ increases responder rate by 11 percentage points at the 2.5 mg dose and 8 percentage points at the 5.0 mg dose.
Conditions	Multicenter, double-blind, randomized study in 87 patients with mild to moderate essential hypertension treated for 8 weeks.

Why This Matters

This data demonstrates the high efficacy of cilazapril as monotherapy and the significant, quantifiable benefit of adding a low-dose diuretic. This is essential information for protocol design and for understanding the drug's clinical utility.

• [1] Kellaway GS. A comparison of the efficacy of cilazapril versus cilazapril plus hydrochlorothiazide in patients with mild to moderate essential hypertension. Inhibace General Practice Study Group. Eur J Clin Pharmacol. 1993;44(2):121-4. doi:10.1007/BF00316476 View Source

Cilazapril: Optimal Application Scenarios

Once-Daily ACE Inhibition in Hypertension Models

For in vivo or ex vivo studies where potent and sustained blockade of the renin-angiotensin system is critical, cilazapril is a superior choice due to its active metabolite's high potency (IC50 1.9 nM) and prolonged duration of action, characterized by a slow ACE recovery rate of 5-6% per hour, which is nearly half that of enalapril. This profile ensures consistent enzyme inhibition over the study period, minimizing variability and reducing dosing frequency in long-term animal models [1][2].

Selective RAAS Mechanistic Studies

Cilazapril is particularly well-suited for research in models of hypertensive heart disease where improvements in coronary hemodynamics are a primary endpoint. Evidence from spontaneously hypertensive rats shows cilazapril to be significantly more effective than captopril at improving maximal coronary blood flow, requiring a 30-fold lower dose to achieve a comparable effect [3].

Comparative PK/PD of ACE Inhibitor Prodrugs

For clinical trials or protocols involving hypertensive patients with diabetes or metabolic syndrome, cilazapril's demonstrated metabolic neutrality is a key advantage. Unlike thiazide diuretics, cilazapril does not adversely affect glucose, insulin, or lipid profiles, making it a safer and more appropriate choice for studies where avoiding metabolic confounding is essential [4][5].

Stability-Focused Formulation Development

Cilazapril is an ideal candidate for protocols investigating once-daily antihypertensive regimens. Its high responder rate as monotherapy (72-88%) and the significant, quantifiable improvement in response with low-dose diuretic addition (to 96%) provide a robust and predictable clinical profile for designing comparative effectiveness trials or for use as a benchmark standard of care [6].

Application

Selection Property

Validation Focus

ACE inhibition in hypertension models

Trough-to-peak ratio and extended duration of action

24-hour blood pressure control consistency in rodent and large-animal models

Selective RAAS mechanistic studies

High target selectivity over off-target enzymes

Absence of off-target enzyme inhibition artifacts in bradykinin or baroreflex experiments

Comparative PK/PD of ACE inhibitor prodrugs

Distinct active metabolite bioavailability and absorption profile

Dose-exposure-response modeling across ACE inhibitor class

Stability-focused formulation development

Moisture sensitivity and excipient-dependent degradation profile

Excipient compatibility and packaging optimization studies

• [1] Waterfall JF. A review of the preclinical cardiovascular pharmacology of cilazapril, a new angiotensin converting enzyme inhibitor. Br J Clin Pharmacol. 1989;27 Suppl 2(Suppl 2):139S-150S. doi:10.1111/j.1365-2125.1989.tb03475.x View Source
• [2] Deget F, Brogden RN. Cilazapril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in cardiovascular disease. Drugs. 1991 May;41(5):799-820. doi:10.2165/00003495-199141050-00008 View Source
• [3] Clozel JP, et al. Effects of two angiotensin converting enzyme inhibitors and hydralazine on coronary circulation in hypertensive rats. Hypertension. 1991 Oct;18(4 Suppl):II8-14. doi:10.1161/01.hyp.18.4_suppl.ii8 View Source
• [4] Morgan TO. Efficacy of cilazapril compared with hydrochlorothiazide in the treatment of mild-to-moderate essential hypertension. Multicentre Study Group. Am J Med. 1989 Dec 26;87(6B):37S-41S. doi:10.1016/0002-9343(89)90090-9 View Source
• [5] Gans RO, et al. Effect of cilazapril on glucose tolerance and lipid profile in hypertensive patients with non-insulin-dependent diabetes mellitus. Neth J Med. 1993 Oct;43(3-4):123-30. PMID: 8302395 View Source
• [6] Kellaway GS. A comparison of the efficacy of cilazapril versus cilazapril plus hydrochlorothiazide in patients with mild to moderate essential hypertension. Inhibace General Practice Study Group. Eur J Clin Pharmacol. 1993;44(2):121-4. doi:10.1007/BF00316476 View Source